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Compound of Interest |

Compound Name: Pomalidomide-C3-adavosertib
Cat. No.: B10821857
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of the
investigational compound Pomalidomide-C3-adavosertib. Adherence to these procedures is
vital for ensuring personnel safety and environmental protection. This guidance should be used
in conjunction with your institution's specific environmental health and safety (EHS) protocols
and all applicable local, state, and federal regulations.

Core Hazards

Pomalidomide-C3-adavosertib is a conjugate molecule comprising pomalidomide and
adavosertib. The disposal procedure must account for the hazards associated with both
components.

o Pomalidomide: A thalidomide analogue, pomalidomide is a known human teratogen that can
cause severe birth defects or embryo-fetal death[1][2]. It is classified as a hazardous drug
and requires special handling and disposal procedures[1][3]. Distribution of pomalidomide is
restricted through the Pomalyst Risk Evaluation and Mitigation Strategy (REMS) program|[1]

[2].
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» Adavosertib (AZD1775): An investigational inhibitor of the WEEL1 kinase, adavosertib is used
in clinical trials for advanced solid tumors[4][5][6]. While specific disposal guidelines for
adavosertib are not publicly available, as an investigational anticancer agent, it should be
handled as a hazardous drug.

e PROTAC Linker (C3): The C3 linker itself is not expected to pose significant independent
hazards, but the entire conjugate must be treated with the precautions required for its most
hazardous components.

Disposal Workflow

The following diagram outlines the necessary steps for the safe disposal of Pomalidomide-C3-
adavosertib waste.
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Step 1: Segregation & Collection

Identify Waste Streams
(Solid & Liquid)

Segredate at point of generation

Use Designated, Labeled,
Leak-Proof Waste Containers

Step 2: Labelvng & Storage

Label container with:
'Hazardous Drug Waste'
‘Cytotoxic' / 'Antineoplastic’
Chemical Name

:

Store in a Secure, Designated Area
Away from incompatible materials

Step 3: Profesgional Disposal

Arrange for Pickup by a
Licensed Hazardous Waste Vendor

:

Maintain Disposal Records
(Manifests)

Click to download full resolution via product page

Pomalidomide-C3-adavosertib Disposal Workflow

Detailed Disposal Protocols
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Adherence to the following step-by-step protocols is mandatory for the safe handling and
disposal of Pomalidomide-C3-adavosertib.

Personal Protective Equipment (PPE)

All personnel handling Pomalidomide-C3-adavosertib waste must wear appropriate PPE to
prevent exposure.

PPE Item Specification

Double-gloving with chemotherapy-rated gloves
Gloves o )

(e.g., nitrile) is required.

Disposable, lint-free, solid-front gown with
Gown

closed back and elastic cuffs.
Eye Protection Safety glasses with side shields or goggles.

A NIOSH-approved respirator may be necessary
Respiratory depending on the form of the waste (e.g.,

powder) and institutional assessment.

Waste Segregation and Collection

Proper segregation of waste at the point of generation is critical to prevent cross-contamination
and ensure compliant disposal.

e Solid Waste:

o Includes contaminated lab supplies such as pipette tips, gloves, gowns, bench paper, and
empty vials.

o Place all solid waste into a designated, leak-proof, and puncture-resistant container[7].

o The container must be clearly labeled as "HAZARDOUS DRUG WASTE" or "CYTOTOXIC
WASTE"[7].

e Liquid Waste:
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[e]

Includes unused solutions, reaction mixtures, and contaminated solvents.

o

Collect liquid waste in a dedicated, leak-proof, and shatter-resistant container.

[¢]

Do not mix with other chemical waste streams unless explicitly permitted by your EHS
department.

[¢]

The container must be clearly labeled with the chemical name and associated hazards.

Decontamination of Reusable Equipment

All non-disposable equipment that comes into contact with Pomalidomide-C3-adavosertib
must be decontaminated.

Use a validated decontamination procedure, which may involve washing with a surfactant
followed by rinsing with a strong oxidizing agent (e.g., sodium hypochlorite), and then a final
rinse with water. Consult your institution's EHS for approved procedures.

Dispose of all cleaning materials (wipes, etc.) as hazardous solid waste.

Storage and Labeling

Waste containers must be kept sealed when not in use.

Store waste in a secure, designated area with limited access, away from general laboratory
traffic.

Ensure all labels are accurate and clearly visible.

Final Disposal

Disposal of hazardous drug waste must be conducted through your institution's EHS-
approved hazardous waste management vendor[7][8].

Never dispose of Pomalidomide-C3-adavosertib waste in regular trash, sharps containers
for biohazardous waste, or down the drain[9].

Maintain all records of hazardous waste disposal, including manifests provided by the waste
vendor, in accordance with regulatory requirements[10].
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Spill Management

In the event of a spill, immediately alert personnel in the area and follow these steps:

o Evacuate and Secure: Cordon off the spill area to prevent entry.

» Don PPE: Wear appropriate PPE as listed in the table above.

» Containment:
o For powders: Gently cover the spill with damp absorbent pads to avoid raising dust[3].
o For liquids: Absorb the spill with chemically inert absorbent materials.

o Cleanup: Working from the outside in, carefully collect all contaminated materials.

o Decontaminate: Clean the spill area with an appropriate decontamination solution.

» Dispose: Place all cleanup materials into the hazardous solid waste container.

o Report: Report the spill to your laboratory supervisor and EHS department immediately.

Regulatory Compliance

Disposal of Pomalidomide-C3-adavosertib is governed by multiple regulations. It is
imperative to comply with all applicable federal, state, and local laws. Key regulatory bodies in
the United States include:

» Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource
Conservation and Recovery Act (RCRA)[11].

e Occupational Safety and Health Administration (OSHA): Sets standards for worker safety
when handling hazardous drugs[7].

e National Institute for Occupational Safety and Health (NIOSH): Maintains a list of hazardous
drugs that require special handling[10].
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Always consult with your institution's EHS department to ensure your disposal procedures are
in full compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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